Cas no 127905-98-0 (1-{2-[(2-methoxyphenyl)sulfanyl]phenyl}methanamine hydrochloride)

• Product name: 1-{2-[(2-methoxyphenyl)sulfanyl]phenyl}methanamine hydrochloride
• CAS No: 127905-98-0
• MF: C₁₄H₁₆ClNOS
• MW: 281.800941467285
• CID: 1222427
• PubChem ID: 3080296

1-{2-[(2-methoxyphenyl)sulfanyl]phenyl}methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-{2-[(2-methoxyphenyl)sulfanyl]phenyl}methanamine hydrochloride
• [2-(2-methoxyphenyl)sulfanylphenyl]methanamine,hydrochloride
• Benzenemethanamine, 2-((2-methoxyphenyl)thio)-, hydrochloride
• 127905-98-0
• DTXSID00155701
• 2-((2-Methoxyphenyl)thio)benzenemethanamine hydrochloride

• Inchi： InChI=1S/C14H15NOS.ClH/c1-16-12-7-3-5-9-14(12)17-13-8-4-2-6-11(13)10-15;/h2-9H,10,15H2,1H3;1H
• InChI Key： FAGMTVQHMKFFOT-UHFFFAOYSA-N
• SMILES： COC1=CC=CC=C1SC2=CC=CC=C2CN.Cl

Computed Properties

• Exact Mass: 281.06428
• Monoisotopic Mass: 281.0641130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 224
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.6Ų

Experimental Properties

• PSA: 35.25